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Compound of Interest

Compound Name:
1,2,3-Benzothiadiazole-7-

carboxylic acid

Cat. No.: B050368 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1,2,3-Benzothiadiazole-7-
carboxylic Acid

Introduction
1,2,3-Benzothiadiazole-7-carboxylic acid, also known as acibenzolar acid, is an organic

compound that serves a significant role in agriculture as a plant activator.[1][2] It is the active

metabolite of the pro-pesticide Acibenzolar-S-methyl, which is used to induce systemic

acquired resistance (SAR) in plants, enhancing their natural defense mechanisms against a

broad spectrum of fungal, bacterial, and viral pathogens.[3][4] Unlike traditional fungicides, it is

not directly toxic to pathogens but rather stimulates the plant's innate immunity.[3][4] This

technical guide provides a comprehensive overview of the chemical properties, synthesis, and

biological mode of action of 1,2,3-Benzothiadiazole-7-carboxylic acid, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The chemical and physical properties of 1,2,3-Benzothiadiazole-7-carboxylic acid and its

methyl ester precursor are summarized in the tables below. This data is crucial for

understanding the compound's behavior in various experimental and environmental conditions.

Table 1: Properties of 1,2,3-Benzothiadiazole-7-carboxylic acid
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Property Value Source

Molecular Formula C₇H₄N₂O₂S [1]

Molecular Weight 180.181 g/mol [1]

Melting Point 229-231 °C [1]

Boiling Point 385.2 ± 34.0 °C at 760 mmHg [1]

Density 1.6 ± 0.1 g/cm³ [1]

pKa 1.35 ± 0.10 (Predicted) [2]

LogP 1.84 [1]

PSA 91.3 Å² [1]

Table 2: Properties of 1,2,3-Benzothiadiazole-7-carboxylic acid, methyl ester

Property Value Source

Molecular Formula C₈H₆N₂O₂S [5][6]

Molecular Weight 194.21 g/mol [5][6]

Boiling Point 304.4 °C at 760 mmHg [6]

Density 1.413 g/cm³ [6]

Flash Point 137.9 °C [6]

LogP 1.47790 [6]

Vapour Pressure 0.000878 mmHg at 25°C [6]

Refractive Index 1.655 [6]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 1,2,3-
Benzothiadiazole-7-carboxylic acid.
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Infrared (IR) Spectroscopy: As a carboxylic acid, the IR spectrum is expected to show a

characteristic broad O-H stretching band from approximately 2500 to 3300 cm⁻¹.[7] A strong

C=O stretching absorption for the carbonyl group is anticipated in the range of 1700-1730

cm⁻¹ for a saturated acid and 1680-1710 cm⁻¹ for an aromatic acid, due to conjugation.[8]

The C-O stretch is typically observed between 1210 and 1320 cm⁻¹.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The protons on the carbon adjacent to the carbonyl group are expected to

resonate in the region of 2-3 ppm.[9]

¹³C NMR: The carbonyl carbon of carboxylic acid derivatives typically absorbs in the range

of 160 to 180 δ.[10][11]

UV/Vis Spectroscopy: Carboxylic acid derivatives exhibit an n→π* absorption characteristic

of carbonyl compounds.[9]

Experimental Protocols
Synthesis of 1,2,3-Benzothiadiazole-7-carboxylic acid
A common method for the preparation of 1,2,3-Benzothiadiazole-7-carboxylic acid is through

the hydrolysis of its methyl ester, 7-methoxycarbonylbenzo-1,2,3-thiadiazole.[12]

Methodology:

Suspension: 100 g (0.51 mol) of 7-methoxycarbonylbenzo-1,2,3-thiadiazole is suspended in

1000 ml of water.[12]

Hydrolysis: 310 ml of 2N sodium hydroxide solution and 5 ml of dioxane are added to the

suspension. The reaction mixture is heated to 40°C and stirred for 4 hours at this

temperature.[12]

Neutralization and Precipitation: The mixture is then cooled to 10°C, and an additional 1000

ml of water is added. The solution is neutralized with 310 ml of 2N hydrochloric acid, leading

to the precipitation of the carboxylic acid.[12]
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Isolation and Purification: The resulting precipitate is isolated by filtration and lightly dried. It

is then dissolved in tetrahydrofuran, and the solution is dried over magnesium sulfate. After

filtration and concentration, the crystals are suspended in hexane, isolated by filtration, and

dried to yield the final product.[12]
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Hydrolysis

Work-up and Purification

Suspend 7-methoxycarbonylbenzo-
1,2,3-thiadiazole in water

Add 2N NaOH and dioxane

Heat to 40°C and stir for 4 hours

Cool to 10°C and add water

Proceed to work-up

Neutralize with 2N HCl to precipitate product

Filter and dry the precipitate

Dissolve in THF and dry with MgSO4

Filter, concentrate, and suspend in hexane

Isolate by filtration and dry

Click to download full resolution via product page

Synthesis workflow for 1,2,3-Benzothiadiazole-7-carboxylic acid.
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Biological Activity and Mode of Action
1,2,3-Benzothiadiazole-7-carboxylic acid is the active metabolite of Acibenzolar-S-methyl

(also known as BTH), a widely used plant activator.[3] Its primary mode of action is the

induction of Systemic Acquired Resistance (SAR) in plants.[4]

SAR is a plant's natural defense mechanism that provides broad-spectrum and long-lasting

protection against a variety of pathogens.[4] The application of Acibenzolar-S-methyl leads to

its hydrolysis within the plant to form 1,2,3-Benzothiadiazole-7-carboxylic acid.[3] This active

metabolite mimics the action of salicylic acid, a key signaling molecule in the SAR pathway.[4]

The induction of SAR by 1,2,3-Benzothiadiazole-7-carboxylic acid involves the following key

steps:

Signal Perception: The plant recognizes the presence of the active compound.

Signal Transduction: This recognition triggers a signaling cascade within the plant.

Gene Activation: The signaling pathway leads to the activation of defense-related genes.

Protein Synthesis: This results in the production of pathogenesis-related (PR) proteins, which

have antimicrobial properties and reinforce the plant's cell walls.[3]

This heightened state of defense enables the plant to more effectively resist subsequent

pathogen attacks.[4]

Plant Cell

Acibenzolar-S-methyl
(BTH)

1,2,3-Benzothiadiazole-
7-carboxylic acid

Hydrolysis Salicylic Acid
Accumulation

Induces NPR1 ActivationLeads to PR Gene ExpressionActivates Systemic Acquired
Resistance (SAR)
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Pathogen Attack
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Signaling pathway of Systemic Acquired Resistance (SAR).
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Conclusion
1,2,3-Benzothiadiazole-7-carboxylic acid is a pivotal molecule in the field of plant protection.

Its unique mode of action, which leverages the plant's own defense systems, makes it a

valuable tool in integrated pest management programs. A thorough understanding of its

chemical and physical properties, as detailed in this guide, is fundamental for its effective

application and for the development of new, more potent derivatives. The provided

experimental protocols and visualization of its biological pathway offer a solid foundation for

researchers and professionals working to advance agricultural and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,2,3-Benzothiadiazole-7-carboxylic acid chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050368#1-2-3-benzothiadiazole-7-carboxylic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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